Cas no 146096-82-4 (Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester)

• Product Name: Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester
• CAS No: 146096-82-4
• MF: C₁₃H₁₀Cl₃NO
• MW: 302.583600521088
• CID: 1316102
• PubChem ID: 21469228
• Update Time: 2025-04-20

Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester
• 146096-82-4
• 2-Naphthalenylmethyl 2,2,2-trichloroethanimidate
• DB-423600
• SCHEMBL8715744

• Inchi： 1S/C13H10Cl3NO/c14-13(15,16)12(17)18-8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,17H,8H2
• InChI Key： RNUOXBJHUVOLCN-UHFFFAOYSA-N
• SMILES： ClC(C(=N)OCC1C=CC2C=CC=CC=2C=1)(Cl)Cl

Computed Properties

• Exact Mass: 300.983
• Monoisotopic Mass: 300.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08